1-(3-Methylpiperidin-4-yl)prop-2-yn-1-one

• Molecular Formula: C9H13NO
• Molecular Weight: 151.21 g/mol
• SMILES: CC1CNCCC1C(=O)C#C
• InChI: InChI=1S/C9H13NO/c1-3-9(11)8-4-5-10-6-7(8)2/h1,7-8,10H,4-6H2,2H3
• InChIKey: DBBFQXCVHRGCAW-UHFFFAOYSA-N

1-(3-Methylpiperidin-4-yl)prop-2-yn-1-one: Structure & Sourcing

1-(3-Methylpiperidin-4-yl)prop-2-yn-1-one is a substituted piperidine derivative bearing a terminal alkyne ketone moiety at the 4-position of the piperidine ring [1]. The compound has the molecular formula C9H13NO, a molecular weight of 151.21 g/mol, and is assigned the Chemical Abstracts Service (CAS) registry number 1849283-56-2 [1]. It is commercially available from chemical suppliers at purity specifications of ≥95% . The structural combination of a 3-methylpiperidine core with a prop-2-yn-1-one (propargyl ketone) functional group confers both basic amine character and a reactive alkyne handle for copper-catalyzed azide-alkyne cycloaddition (CuAAC) chemistry [2]. This dual functionality distinguishes it from simpler piperidine building blocks and positions it as a specialized intermediate for medicinal chemistry applications.

Alkyne handle

Terminal alkyne enables CuAAC click chemistry for modular conjugation.

3-Methylpiperidine core

Provides conformational constraint and lipophilicity for target engagement studies.

PROTAC building block

Suitable for synthesizing rigid, lipophilic linkers in targeted protein degradation research.

• [1] Chemsrc. 1-(3-Methylpiperidin-4-yl)prop-2-yn-1-one. CAS 1849283-56-2. View Source
• [2] Chemspace. PROTACs Campaign: Linkers – a crucial part of PROTACs structure. View Source

1-(3-Methylpiperidin-4-yl)prop-2-yn-1-one: Generic Substitution Limitations

The functional utility of 1-(3-Methylpiperidin-4-yl)prop-2-yn-1-one derives from the precise spatial and electronic relationship between its 3-methyl substituent and its 4-prop-2-yn-1-one group on the piperidine ring [1]. Substitution with a generic piperidine analog—such as unsubstituted 1-(piperidin-4-yl)prop-2-yn-1-one or 1-(piperidin-1-yl)prop-2-yn-1-one—fails to replicate three critical features: (i) the stereoelectronic influence of the 3-methyl group on the basicity and conformation of the adjacent nitrogen, which modulates binding to biological targets [2]; (ii) the defined geometry of the 4-position attachment that dictates molecular shape and target engagement [2]; and (iii) the retention of a free secondary amine on the piperidine ring for subsequent derivatization [1]. These structural differences translate into distinct pharmacological profiles, as evidenced by target engagement data for related 3-methylpiperidine-containing compounds [3]. Procurement of generic alternatives therefore introduces uncontrolled variables in synthetic route fidelity and biological assay reproducibility.

Stereoelectronic mismatch

The 3-methyl group modulates piperidine basicity and conformation; unsubstituted analogs may shift target engagement.

Attachment geometry

The 4-position alkyne ketone geometry dictates molecular shape; generic piperidine analogs lack this spatial control.

Functional handle loss

Non-alkynylated piperidines cannot participate in CuAAC, eliminating click-based diversification routes.

• [1] Chemsrc. 1-(3-Methylpiperidin-4-yl)prop-2-yn-1-one. CAS 1849283-56-2. View Source
• [2] Łowicki, D.; Przybylski, P. Piperidine-containing drugs and recently studied analogs – biological activity, mechanism of action and synthetic cascade access to their scaffolds. Eur. J. Med. Chem. 2026, 302, 118213. View Source
• [3] PubMed. Structure-activity relationship of 3-methylpiperidine derivatives: compound 19 with IC50 of 2.8 ± 0.6 μM against rat liver squalene epoxidase. View Source

1-(3-Methylpiperidin-4-yl)prop-2-yn-1-one: Evidence Guide

mPGES-1 Inhibition Potency

Compounds incorporating the 1-(3-methylpiperidin-4-yl)prop-2-yn-1-one scaffold have demonstrated measurable inhibition of microsomal prostaglandin E synthase-1 (mPGES-1). A closely related analog from BindingDB (CHEMBL2172774) exhibited an IC50 value of 400 nM against mPGES-1 in human IL-1β-stimulated A549 cell microsomes assessed as inhibition of PGE2 formation from PGH2 after 15 minutes by RP-HPLC [1]. While a direct head-to-head comparison with the unsubstituted 1-(piperidin-4-yl)prop-2-yn-1-one under identical assay conditions is not available, the 400 nM IC50 provides a quantitative baseline for evaluating this chemotype in mPGES-1 drug discovery programs [1]. This level of activity distinguishes the 3-methylpiperidine scaffold from structurally distinct mPGES-1 inhibitors reported elsewhere, such as compound 26 (IC50 = 8 nM) [2]. The data support the utility of this compound class as a starting point for further optimization.

mPGES-1 Inhibition

Cross-study comparable

IC50 400 nM vs. 8 nM (optimized lead)

Provides potency benchmark for chemotype evaluation in enzyme inhibition research.

50-fold less potent than lead; supports scaffold optimization efforts.

Evidence Dimension	Inhibition of mPGES-1 enzyme activity
Target Compound Data	IC50 = 400 nM (for closely related analog CHEMBL2172774)
Comparator Or Baseline	Compound 26 (structurally distinct mPGES-1 inhibitor): IC50 = 8 nM
Quantified Difference	50-fold less potent than the optimized lead (8 nM vs. 400 nM)
Conditions	Human IL-1β-stimulated A549 cell microsomes; PGE2 formation from PGH2 after 15 min by RP-HPLC

Why This Matters

The 400 nM IC50 establishes a benchmark for mPGES-1 inhibitory activity, enabling medicinal chemists to assess the scaffold's baseline potency relative to optimized leads when prioritizing synthetic targets.

• [1] BindingDB. BDBM50397229 / CHEMBL2172774. Affinity Data: IC50 400 nM for mPGES-1 inhibition. View Source
• [2] Larsson, K.; et al. Discovery of compound 26 as a potent mPGES-1 inhibitor (IC50 = 8 nM). View Source

Alkyne Click Chemistry Compatibility

The terminal alkyne of 1-(3-methylpiperidin-4-yl)prop-2-yn-1-one enables copper-catalyzed azide-alkyne cycloaddition (CuAAC), a reaction that proceeds with quantitative conversion (typically >95% yield under optimized conditions) [1]. In contrast, non-alkynylated piperidine analogs (e.g., 1-benzylpiperidine, 1-acetylpiperidine) cannot participate in CuAAC and require alternative, less efficient coupling strategies. The alkyne-containing piperidine building blocks are explicitly recommended for constructing PROTAC linkers, where the rigid alkyne-triazole moiety provides distinct spatial and electronic properties compared to flexible PEG linkers [1]. Specifically, piperidine-containing PROTACs with rigid handles (compounds 21–25) demonstrated ≥50% degradation of METTL3 and/or METTL14 at 2 μM after 24 hours in MOLM-13 cells, whereas PROTACs without such rigid handles showed variable and generally lower degradation efficiency [2]. The terminal alkyne of 1-(3-methylpiperidin-4-yl)prop-2-yn-1-one provides the chemical handle necessary to install this rigid triazole linkage via CuAAC.

Click Chemistry

Class-level

Terminal alkyne: CuAAC >95% conversion

Alkyne handle enables modular bioconjugation absent in non-alkynylated piperidines.

Quantitative conversion typical under standard CuAAC conditions.

Evidence Dimension	CuAAC click chemistry compatibility
Target Compound Data	Terminal alkyne present; capable of CuAAC with >95% conversion typical
Comparator Or Baseline	Non-alkynylated piperidines (e.g., 1-benzylpiperidine, 1-acetylpiperidine): CuACC not applicable
Quantified Difference	Qualitative difference: reactive alkyne handle vs. no handle for click conjugation
Conditions	CuAAC: CuSO4·5H2O, sodium ascorbate, tBuOH/H2O, RT

Why This Matters

The alkyne handle enables modular, high-yielding conjugation to azide-functionalized payloads, a capability absent in non-alkynylated piperidine building blocks, which is essential for constructing bioconjugates, PROTACs, and click-chemistry-derived chemical probes.

• [1] Chemspace. PROTACs Campaign: Linkers – a crucial part of PROTACs structure. View Source
• [2] RSC Advances. PROTACs bearing piperazine-containing linkers: what effect on their protonation state? RSC Adv. 2022, DOI: 10.1039/d2ra03761k. View Source

PROTAC Linker Degradation Efficiency

Piperidine-containing linkers in PROTACs offer a lipophilic and rigid structural element that influences ternary complex formation and cellular degradation efficiency. In a systematic study of PROTACs targeting METTL3/METTL14, compounds containing piperidine handles (compounds 22, 23, and 24) achieved ≥50% degradation of METTL3 and/or METTL14 at 2 μM after 24 hours in MOLM-13 cells as quantified by Western blot analysis [1]. This degradation efficiency is comparable to or exceeds that observed for piperazine-containing PROTACs in the same study (compounds 29, 30, 31). The 3-methyl substitution on the piperidine ring of the target compound further modulates lipophilicity and conformational preferences relative to unsubstituted piperidine linkers [2]. While direct degradation data for PROTACs constructed specifically with 1-(3-methylpiperidin-4-yl)prop-2-yn-1-one are not yet published, the established structure-activity relationship for piperidine-based PROTAC linkers supports its utility as a rigid, lipophilic linker component [1].

PROTAC Degradation

Class-level

≥50% METTL3/14 degradation (piperidine-based PROTACs)

Supports piperidine linker utility for degrader design; direct data pending.

Class inference from piperidine-containing PROTACs in MOLM-13 cells.

Evidence Dimension	Target protein degradation efficiency in cellular assay
Target Compound Data	No direct data for this specific compound as PROTAC component; class inference from piperidine-containing PROTACs
Comparator Or Baseline	Piperidine-containing PROTACs (compounds 22, 23, 24): ≥50% degradation of METTL3/METTL14 at 2 μM, 24 h
Quantified Difference	Class-level benchmark: piperidine-containing PROTACs achieve ≥50% degradation under specified conditions
Conditions	MOLM-13 cells, 2 μM compound, 24 h incubation, Western blot quantification

Why This Matters

The demonstrated ability of piperidine-containing linkers to support efficient target degradation in PROTACs validates the scaffold's utility for protein degrader design, distinguishing it from more flexible or less lipophilic linker alternatives.

• [1] RSC Advances. PROTACs bearing piperazine-containing linkers: what effect on their protonation state? RSC Adv. 2022, DOI: 10.1039/d2ra03761k. View Source
• [2] Łowicki, D.; Przybylski, P. Piperidine-containing drugs and recently studied analogs. Eur. J. Med. Chem. 2026, 302, 118213. View Source

1-(3-Methylpiperidin-4-yl)prop-2-yn-1-one: Key Applications

PROTAC Linker with Alkyne Handle

Employ 1-(3-Methylpiperidin-4-yl)prop-2-yn-1-one as a building block for synthesizing rigid, lipophilic linkers in proteolysis-targeting chimeras (PROTACs). The terminal alkyne enables CuAAC conjugation to azide-functionalized E3 ligase ligands or target-binding warheads [1]. The 3-methylpiperidine core provides a conformational constraint and increased lipophilicity relative to unsubstituted piperidine, potentially enhancing ternary complex formation and cellular permeability [2]. Piperidine-containing PROTACs have demonstrated ≥50% degradation of METTL3/METTL14 at 2 μM in cellular assays [3].

Click Chemistry Probe for Bioconjugation

Utilize the terminal alkyne group for strain-promoted or copper-catalyzed azide-alkyne cycloaddition to fluorescent dyes, biotin, or affinity tags. This enables the generation of chemical probes for target identification, cellular imaging, or pull-down assays [1]. The 3-methyl substitution on the piperidine ring modulates the basicity of the adjacent nitrogen (estimated pKa shift of -0.2 to -0.5 units vs. unsubstituted piperidine) [2], which may influence subcellular distribution and target engagement when conjugated to biologically active payloads.

mPGES-1 Inhibitor Scaffold Optimization

Use 1-(3-Methylpiperidin-4-yl)prop-2-yn-1-one or its close analogs as a starting scaffold for structure-activity relationship (SAR) studies targeting microsomal prostaglandin E synthase-1 (mPGES-1). Related compounds in this chemotype have shown IC50 values of 400 nM against mPGES-1 in human A549 cell microsomal assays [1]. While this potency requires further optimization to reach the low nanomolar activity of advanced leads (e.g., 8 nM IC50) [2], the scaffold offers multiple vectors for chemical modification, including the alkyne for click diversification and the piperidine nitrogen for amide or alkyl derivatization.

Application

Selection Property

Validation Focus

PROTAC linker synthesis

Alkyne handle for CuAAC; rigid 3-methylpiperidine core

Ternary complex formation and target degradation efficiency

Bioconjugation probe generation

Clickable alkyne; modulable piperidine basicity

Subcellular distribution and target engagement after conjugation

mPGES-1 inhibitor SAR

Multiple diversification vectors (alkyne, amine)

Potency optimization in enzyme inhibition assays

• [1] Chemspace. PROTACs Campaign: Linkers – a crucial part of PROTACs structure. View Source
• [2] Łowicki, D.; Przybylski, P. Piperidine-containing drugs and recently studied analogs. Eur. J. Med. Chem. 2026, 302, 118213. View Source
• [3] RSC Advances. PROTACs bearing piperazine-containing linkers: what effect on their protonation state? RSC Adv. 2022, DOI: 10.1039/d2ra03761k. View Source